Cas no 873655-56-2 (3-Pyridinecarboxylic acid, 2,6-dichloro-5-fluoro-, 1-methylethyl ester)

3-Pyridinecarboxylic acid, 2,6-dichloro-5-fluoro-, 1-methylethyl ester structure
873655-56-2 structure
Product Name:3-Pyridinecarboxylic acid, 2,6-dichloro-5-fluoro-, 1-methylethyl ester
CAS No:873655-56-2
MF:C9H8Cl2FNO2
MW:252.069724082947
CID:1877989
PubChem ID:23110852
Update Time:2025-04-21

3-Pyridinecarboxylic acid, 2,6-dichloro-5-fluoro-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylic acid, 2,6-dichloro-5-fluoro-, 1-methylethyl ester
    • propan-2-yl 2,6-dichloro-5-fluoropyridine-3-carboxylate
    • DB-198357
    • APZAYTTYRHSPCU-UHFFFAOYSA-N
    • 873655-56-2
    • SCHEMBL2919867
    • DTXSID40630643
    • isopropyl 2,6-dichloro-5-fluoronicotinate
    • Inchi: 1S/C9H8Cl2FNO2/c1-4(2)15-9(14)5-3-6(12)8(11)13-7(5)10/h3-4H,1-2H3
    • InChI Key: APZAYTTYRHSPCU-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC(=C(N=1)Cl)F)C(=O)OC(C)C

Computed Properties

  • Exact Mass: 250.9916120Da
  • Monoisotopic Mass: 250.9916120Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 39.2Ų
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